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Compound of Interest

Compound Name: Canrenone-d4

Cat. No.: B12423424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
properties of Canrenone-d4. The information presented is synthesized from available safety
data sheets and scientific literature to ensure a comprehensive resource for laboratory and
research applications. While Canrenone-d4 is not classified as a dangerous substance
according to the Globally Harmonized System (GHS), adherence to standard laboratory safety
protocols is essential.[1]

Chemical and Physical Properties

Canrenone-d4 is a deuterated form of Canrenone, a steroidal antimineralocorticoid.[2] The
primary physical and chemical characteristics are summarized below. It is important to note that
while some data is specific to the deuterated form, other parameters are derived from the non-
deuterated parent compound, Canrenone, and are expected to be comparable.
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Property Value Source
Molecular Formula C22H24D403 [11[3]
Molecular Weight 344.48 g/mol [1]
Beige or White to light-brown
Appearance ) )
crystalline solid
Purity Min. 95% (*H-NMR)

Isotopic Enrichment

98 atom % D

Melting Point 158-160 °C (Canrenone)
N ) 541.1 °C at 760 mmHg
Boiling Point
(Canrenone)
Flash Point 237.6 °C (Canrenone)
Density 1.19 g/cm3 (Canrenone)
Solubility DMSO, MeOH, DCM, EtOAc

Water Solubility

Does not mix well with water

(Canrenone)

Toxicological Information

Toxicological data for Canrenone-d4 is limited; therefore, the data for Canrenone is presented

as a primary reference. The deuterated form is not expected to have significantly different

toxicological properties.
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Endpoint

Result

Species

Source

Acute Oral Toxicity
(LD50)

>5000 mg/kg

Rat

Ames Test

Negative

Carcinogenicity

Suspected of causing

cancer

Reproductive Toxicity

Suspected of
damaging fertility or

the unborn child

Mutagenicity

Possible risk of
irreversible effects;
may produce
mutagenic effects in

humans

Target Organ Toxicity

May cause damage to
organs through
prolonged or repeated

exposure

Chronic Health Effects: Prolonged or repeated exposure may lead to cumulative health effects.

There is strong evidence suggesting the potential for irreversible, non-lethal mutagenic effects

after a single exposure. Animal studies indicate a possible risk of developmental toxicity.

Hazard Identification and GHS Classification

While Canrenone-d4 itself is stated as "not a dangerous substance according to GHS," the

parent compound Canrenone has the following hazard classifications. It is prudent to handle

Canrenone-d4 with the same precautions.
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Hazard Class

Hazard Statement

Pictogram

Carcinogenicity, Category 2

H351: Suspected of causing
cancer

Health Hazard

Reproductive Toxicity,

Category 2

H361: Suspected of damaging

fertility or the unborn child

Health Hazard

Specific Target Organ Toxicity
(Repeated Exposure),
Category 2

H373: May cause damage to
organs through prolonged or

repeated exposure

Health Hazard

Hazardous to the Aquatic
Environment, Chronic Hazard,

Category 2

H411: Toxic to aquatic life with

long lasting effects

Environment

Signal Word: Warning

Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of

Canrenone-d4.

Aspect

Recommendation

Storage Temperature

0to-20°C

Handling

- Avoid all personal contact, including inhalation

of dust.- Use in a well-ventilated area.- Wear

appropriate personal protective equipment

(PPE).- Do not eat, drink, or smoke when

handling.- Keep containers securely sealed

when not in use.

Storage Conditions

- Store in original, tightly closed containers.-

Store in a cool, dry, well-ventilated area.- Store

away from incompatible materials such as

strong bases and oxidizing agents.

Incompatible Materials

Strong bases, oxidizing agents.
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First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is

] difficult, administer oxygen. If breathing has
Inhalation _ e o

stopped, provide artificial respiration. Seek

immediate medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact s . .
water. If irritation persists, seek medical

attention.

Rinse opened eyes for several minutes under

running water. Remove contact lenses if present
Eye Contact . o .

and easy to do. Continue rinsing. Seek medical

attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

Experimental Protocols

Detailed experimental protocols for the toxicological and physicochemical testing of Canrenone
and its deuterated analogs are typically found in regulatory filings and specialized research
publications. The provided search results do not contain specific, detailed experimental
methodologies. For researchers requiring this information, it is recommended to consult the
original study reports referenced in more comprehensive safety assessments or to search
scientific databases for relevant research articles.

Visualizations
First-Aid Decision Pathway for Canrenone-d4 Exposure
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The following diagram outlines the initial steps to be taken in case of accidental exposure to
Canrenone-d4.

Exposure Event

Exposure Route
Y \ A

| Inhalation

| Skin Contact | Eye Contact Ingestion

Immediafe Actions

Rinse Mouth
Do NOT Induce Vomiting

Move to Fresh Air Remove Contaminated Clothing

Provide Oxygen/Atrtificial Respiration if needed Wash with Soap and Water e e ==

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for Canrenone-d4 exposure.

Safe Handling and Storage Workflow

This diagram illustrates the key steps for the safe handling and storage of Canrenone-d4 in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12423424?utm_src=pdf-body
https://www.benchchem.com/product/b12423424?utm_src=pdf-body-img
https://www.benchchem.com/product/b12423424?utm_src=pdf-body
https://www.benchchem.com/product/b12423424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Receiving Canrenone-d4

Handling| Protocol

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

:

Use in a Well-Ventilated Area
(e.g., Fume Hood)

'

Practice Good Industrial Hygiene
(No eating, drinking, smoking)

Storage [Protocol

Store at 0 to -20 °C
in a Cool, Dry Place

Keep in Original, Tightly Sealed Container

Store Away from Incompatible Materials
(Strong Bases, Oxidizers)

Disposal of Waste Material
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Canrenone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Canrenone-d4: A Comprehensive Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423424#safety-data-sheet-for-canrenone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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